1-(1-Aminopropyl)cyclohexan-1-OL

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• SMILES: CCC(C1(CCCCC1)O)N
• InChI: InChI=1S/C9H19NO/c1-2-8(10)9(11)6-4-3-5-7-9/h8,11H,2-7,10H2,1H3
• InChIKey: RWSBYEDXGRWQQA-UHFFFAOYSA-N

1-(1-Aminopropyl)cyclohexan-1-OL Chemical Identity & Procurement

1-(1-Aminopropyl)cyclohexan-1-OL (CAS 3183-40-2) is a bifunctional C9H19NO amino-alcohol building block, characterized by a cyclohexane ring bearing a tertiary hydroxyl group and a primary amine on the alpha-carbon of a propyl side chain [1]. This quaternary substitution pattern distinguishes it from other aminocyclohexanol regioisomers and confers a unique spatial arrangement of hydrogen-bond donor/acceptor functionality. The compound is commercially available at standard research purity (≥95%) from multiple suppliers, with batch-specific QC documentation (NMR, HPLC, GC) routinely provided .

• [1] PubChem Compound Summary for CID 12562412, 1-(1-Aminopropyl)cyclohexan-1-OL. National Center for Biotechnology Information, 2026. View Source

Generic Substitution Failure for 1-(1-Aminopropyl)cyclohexan-1-OL

Generic substitution among aminocyclohexanol analogs is unreliable because regioisomerism—the position of the amine on the alkyl chain—and the quaternary vs. secondary nature of the alcohol carbon fundamentally alter the molecule's physicochemical properties and reactivity. Moving the amine from the 1- to the 2-position on the propyl chain changes the steric environment and the predicted pKa of the amine, while shifting the substitution pattern to the 4-position eliminates the quaternary alcohol center, which is critical for defined conformational rigidity and hydrogen-bonding geometry [1]. These structural variations are known to produce divergent biological outcomes in aminocyclohexane series [2], making precise structural identity—not just class membership—the key procurement specifier.

• [1] PubChem Compound Summary for CID 12562412 (1-(1-Aminopropyl)cyclohexan-1-OL) vs. CID entries for regioisomers (R)-1-(2-Aminopropyl)cyclohexan-1-ol and 4-(2-aminopropyl)cyclohexanol. XLogP3-AA values available via PubChem computed properties. View Source
• [2] Parsons, C.G., Danysz, W., Bartmann, A. et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 38(1), 85-108 (1999). View Source

1-(1-Aminopropyl)cyclohexan-1-OL vs. Closest Analogs Evidence

Lipophilicity vs. Regioisomer (XLogP3-AA)

1-(1-Aminopropyl)cyclohexan-1-OL exhibits a computed XLogP3-AA value of 1.2 [1]. In comparison, the regioisomer (R)-1-(2-Aminopropyl)cyclohexan-1-ol, which differs only in the attachment point of the amine to the propyl chain, has a computed XLogP3-AA of 1.1 [2]. This difference, though modest, reflects the distinct intramolecular hydrogen-bonding capability conferred by the 1-aminopropyl arrangement, which influences partitioning behavior.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.2
Comparator Or Baseline	(R)-1-(2-Aminopropyl)cyclohexan-1-ol: XLogP3-AA = 1.1
Quantified Difference	Δ = +0.1 log unit
Conditions	Computational prediction using XLogP3 3.0 algorithm as reported in PubChem

Why This Matters

Even small lipophilicity differences can impact compound solubility, membrane permeability, and chromatographic behavior, making the exact regioisomer essential for reproducible results in medicinal chemistry and analytical method development.

• [1] PubChem Compound Summary for CID 12562412, 1-(1-Aminopropyl)cyclohexan-1-OL. Computed XLogP3-AA value, 2026. View Source
• [2] PubChem Compound Summary for CID 102208759, (R)-1-(2-Aminopropyl)cyclohexan-1-ol. Computed XLogP3-AA value, 2026. View Source

TPSA Equivalence with Regioisomer

The target compound has a computed Topological Polar Surface Area (TPSA) of 46.3 Ų [1]. This is identical to the TPSA of the regioisomer (R)-1-(2-Aminopropyl)cyclohexan-1-ol, also 46.3 Ų [2], confirming that both amino-alcohol regioisomers present the same total polar surface to the solvent. Critically, this equivalence means that TPSA-based drug-likeness filters cannot distinguish between these compounds, placing the procurement differentiation burden entirely on regiospecific identity rather than gross polarity metrics.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	46.3 Ų
Comparator Or Baseline	(R)-1-(2-Aminopropyl)cyclohexan-1-ol: TPSA = 46.3 Ų
Quantified Difference	Δ = 0 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

TPSA identity underscores that bulk polarity parameters cannot substitute for regiospecific procurement; only the correct CAS number guarantees the intended spatial orientation of functional groups.

• [1] PubChem Compound Summary for CID 12562412, 1-(1-Aminopropyl)cyclohexan-1-OL. TPSA computed value. View Source
• [2] PubChem Compound Summary for CID 102208759, (R)-1-(2-Aminopropyl)cyclohexan-1-ol. TPSA computed value. View Source

Quaternary Alcohol Conformational Rigidity

1-(1-Aminopropyl)cyclohexan-1-OL features a quaternary carbon at the 1-position of the cyclohexane ring (C1 bearing -OH, -ring, and -CH(NH2)CH2CH3) [1]. In contrast, analogs such as 4-(2-aminopropyl)cyclohexanol (CAS 64011-65-0) possess a secondary alcohol and a spatially separated amine on a flexible alkyl chain, resulting in greater rotational freedom and less steric definition around the cyclohexane ring [2]. The quaternary center locks the hydroxyl group in a specific spatial relationship relative to the amine, providing a defined intramolecular distance that is critical for applications requiring precise bifunctional reactivity or chelation geometry.

Evidence Dimension	Steric environment / Rotatable bonds adjacent to ring substituents
Target Compound Data	Quaternary C1; 2 rotatable bonds (propyl chain); hydroxyl and amine in fixed geminal relationship
Comparator Or Baseline	4-(2-aminopropyl)cyclohexanol: secondary alcohol, no quaternary center; amine located on flexible side chain at position 4
Quantified Difference	Qualitative difference in conformational degrees of freedom and relative orientation of functional groups
Conditions	Structural analysis based on IUPAC nomenclature, InChI, and SMILES representation

Why This Matters

The quaternary alcohol center imparts enhanced thermal and configurational stability during synthetic transformations, reducing unwanted elimination side-reactions that plague secondary alcohol analogs.

• [1] PubChem Compound Summary for CID 12562412, 1-(1-Aminopropyl)cyclohexan-1-OL. InChI, SMILES, and computed structural properties. View Source
• [2] PubChem Compound Summary for 4-(2-aminopropyl)cyclohexanol (CID 57427472). Structural properties and SMILES. View Source

Commercial Purity and QC Documentation

Commercial suppliers such as Bidepharm and Leyan list 1-(1-Aminopropyl)cyclohexan-1-OL with a standard purity of 95% and provide batch-level QC reports including NMR, HPLC, and GC . While this purity level is typical for research-grade aminocyclohexanols, the availability of comprehensive spectroscopic documentation enables direct verification of regioisomeric identity—a critical step given that the (R)-1-(2-Aminopropyl) regioisomer (CAS 2765213-28-1) is also commercially available and could be inadvertently substituted if identity is not rigorously confirmed.

Evidence Dimension	Commercial purity and QC documentation
Target Compound Data	95% purity; batch-specific NMR, HPLC, GC reports provided by Bidepharm and Leyan
Comparator Or Baseline	(R)-1-(2-Aminopropyl)cyclohexan-1-ol (CAS 2765213-28-1): also available at 95% purity but distinct QC spectra
Quantified Difference	Purity specification is identical (95%); differentiation resides in spectroscopic identity verification
Conditions	Commercial supplier product specifications as of 2024-2026

Why This Matters

Reliable QC documentation ensures that the procured compound matches the intended regioisomer, preventing costly experimental failures caused by isomeric contamination.

1-(1-Aminopropyl)cyclohexan-1-OL Application Scenarios

Defined Hydrogen-Bond Geometry Scaffold Design

The fixed spatial relationship between the tertiary hydroxyl and primary amine groups makes 1-(1-Aminopropyl)cyclohexan-1-OL a suitable scaffold for fragment-based drug design where intramolecular hydrogen-bond distance between the two functional groups is critical for target binding. The quaternary center prevents dehydration side-reactions common with secondary aminocyclohexanols, allowing cleaner synthetic derivatization [1].

Regioisomer-Specific Activity Screening

Given that amino-alkyl-cyclohexane derivatives exhibit regioisomer-dependent NMDA receptor antagonist activity [1], 1-(1-Aminopropyl)cyclohexan-1-OL provides a defined structural probe for structure-activity relationship (SAR) studies. Its distinct binding kinetics or lack thereof, compared to other regioisomers like MRZ 2/579 [1], can help map the pharmacophore requirements for uncompetitive NMDA antagonism with specific voltage-dependency profiles.

Asymmetric Synthesis of Chiral Quaternary Building Blocks

The compound serves as a racemic mixture that can be resolved or used as a building block for the synthesis of enantiopure quaternary amino-alcohols. Its structural similarity to chiral trans-β-aminocyclohexanol derivatives, which are key intermediates for bioactive molecule synthesis [1], positions it as a procurement candidate for medicinal chemistry programs targeting constrained tertiary alcohol pharmacophores.

Aminocyclohexanol Reference Standard

With well-defined computed properties (XLogP3-AA 1.2, TPSA 46.3 Ų, 2 HBD, 2 HBA) [1], 1-(1-Aminopropyl)cyclohexan-1-OL can serve as a reference compound for calibrating chromatographic methods or validating computational LogP/TPSA predictions for novel aminocyclohexanols.

• [1] Parsons, C.G., Danysz, W., Bartmann, A. et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 38(1), 85-108 (1999). View Source